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Get Quote

This guide provides a comprehensive overview of Sulfo-Cyanine7 (Sulfo-Cy7) azide, a premier

near-infrared (NIR) fluorescent probe, detailing its core applications, underlying chemical

principles, and field-proven experimental protocols. Designed for researchers, scientists, and

drug development professionals, this document synthesizes technical data with practical

insights to empower advanced biological inquiry.

Introduction: The Strategic Advantage of Sulfo-
Cyanine7 Azide
In the landscape of biological imaging and detection, the ideal fluorescent probe must offer high

sensitivity, exceptional specificity, and minimal perturbation to the system under study. Sulfo-
Cyanine7 azide has emerged as a critical tool that fulfills these criteria, primarily through the

powerful combination of near-infrared (NIR) fluorescence and the precision of bioorthogonal

"click" chemistry.

Sulfo-Cy7 is a water-soluble cyanine dye, an analog of Cy7®, engineered with improved

photophysical properties.[1][2] Its key characteristics make it an exceptional choice for a variety

of research applications:
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Near-Infrared (NIR) Emission: Sulfo-Cy7 emits fluorescence in the NIR window (750-900

nm).[3] Light in this spectral range exhibits minimal absorption and scattering by biological

tissues, blood, and skin.[4] This property allows for deep tissue penetration and a

significantly higher signal-to-background ratio, which is indispensable for sensitive in vivo

whole-body imaging.[3][4]

High Water Solubility: The incorporation of sulfonate groups ensures excellent solubility in

aqueous buffers, which is crucial for biological applications.[3][5] This prevents the

aggregation and non-specific binding often associated with hydrophobic dyes and allows for

direct use in labeling sensitive biomolecules like proteins and antibodies without requiring

harsh organic solvents.[5][6]

Bioorthogonal Azide Handle: The terminal azide group (-N3) is the lynchpin of Sulfo-Cy7

azide's utility. The azide is a small, metabolically stable functional group that is virtually

absent in biological systems.[7] This makes it a perfect "bioorthogonal handle"—it does not

interfere with native biochemical processes and will react specifically and efficiently only with

its designated chemical partner, typically an alkyne.[7][8]

These features position Sulfo-Cyanine7 azide as a superior reagent for covalently labeling

and visualizing biomolecules in complex environments, from cell lysates to living organisms.[1]

[9]

Key Physicochemical and Spectral Properties
For effective experimental design, a clear understanding of the dye's quantitative properties is

essential.
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Property Value Significance in Research

Excitation Maximum (λex) ~750 nm[10][11]

Optimal wavelength for

exciting the fluorophore with

common laser lines.

Emission Maximum (λem) ~773 nm[10][11]

The peak wavelength of

emitted fluorescence for

detection.

Molar Extinction Coefficient (ε) ~240,600 L·mol⁻¹·cm⁻¹[2][11]

Indicates very strong light

absorption, contributing to a

bright signal.

Fluorescence Quantum Yield

(Φ)
~0.24[2][11]

Represents a high efficiency of

converting absorbed light into

emitted fluorescence.

Solubility
Good in water, DMF, DMSO[1]

[10]

Facilitates easy handling and

use in aqueous biological

buffers.

Molecular Weight ~829.08 Da[10][12]

Important for calculating molar

concentrations and

understanding conjugation

ratios.

The Core Mechanism: Bioorthogonal Click
Chemistry
Sulfo-Cyanine7 azide is primarily utilized in a class of reactions known as "click chemistry."

Coined by Karl Barry Sharpless, this term describes reactions that are rapid, high-yielding, and

generate only inoffensive byproducts.[7] Within this family, the reactions involving azides are

termed bioorthogonal because they can proceed within a living system without cross-reacting

with endogenous functional groups.[7][13]

The azide group on Sulfo-Cy7 can participate in two main types of bioorthogonal cycloaddition

reactions.
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A. Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
The most common application involves the copper(I)-catalyzed reaction between the azide and

a terminal alkyne.[14] This [3+2] cycloaddition is extraordinarily efficient and results in a highly

stable, covalent triazole linkage.[13][14]

Causality: The copper(I) catalyst is essential for this reaction to proceed at physiological

temperatures and concentrations. It dramatically accelerates the reaction rate, making it

suitable for labeling even low-abundance biomolecules.[13] The reaction is highly specific;

the azide and alkyne groups will not react with other functional groups found on proteins or

other biomolecules.[14]

Reactants

Sulfo-Cyanine7-N₃

Sulfo-Cy7-Triazole-Biomolecule
(Stable Conjugate)

Click Reaction

Biomolecule-Alkyne

Cu(I) Catalyst
(e.g., CuSO₄ + Sodium Ascorbate)

Catalyzes

Click to download full resolution via product page

Caption: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) workflow.

B. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
A significant advance in the field was the development of copper-free click chemistry.[13] This

was driven by the fact that high concentrations of copper can be toxic to living cells.[7] SPAAC

utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO), instead of a terminal
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alkyne. The ring strain of the cyclooctyne is high enough to allow the reaction with an azide to

proceed rapidly without the need for a catalyst.[11][13]

Causality: The choice between CuAAC and SPAAC depends on the experimental context.

CuAAC is often faster and uses simple, inexpensive reagents. However, for applications in

living cells or whole organisms where copper toxicity is a concern, SPAAC is the superior

method.[7][15] Sulfo-Cyanine7 azide is compatible with both approaches, reacting with

terminal alkynes in the presence of copper or with strained alkynes like DBCO or BCN in its

absence.[11]

Key Research Applications & Methodologies
The versatility of Sulfo-Cyanine7 azide enables its use across a wide spectrum of research

applications, from molecular biology to preclinical drug development.

Application 1: Targeted Labeling of Biomolecules
The most fundamental use of Sulfo-Cy7 azide is for the fluorescent labeling of biomolecules

that have been functionalized with an alkyne (or cyclooctyne) group. This allows for precise

tracking and quantification.

Proteins and Antibodies: Proteins can be chemically modified to introduce alkyne groups

onto amino acid side chains like lysine.[16] Alternatively, non-canonical amino acids

containing alkyne handles can be metabolically incorporated during protein synthesis.[17]

Subsequent reaction with Sulfo-Cy7 azide yields a fluorescently tagged protein for use in

immunoassays, fluorescence microscopy, or in vivo imaging.[18][19]

Nucleic Acids: Alkyne-modified nucleosides (e.g., EdU - 5-ethynyl-2'-deoxyuridine) can be

incorporated into DNA during replication. Cells undergoing division can then be visualized by

performing a click reaction with Sulfo-Cy7 azide.

Glycans: Glycobiology research heavily relies on metabolic labeling, where cells are fed

azide-modified sugars (e.g., N-azidoacetylmannosamine, ManNAz).[20] These sugars are

incorporated into glycoproteins, which can then be fluorescently tagged with a cyclooctyne-

functionalized Cy7 dye via SPAAC, allowing for the visualization of glycosylation patterns.[8]

[20]
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Caption: General experimental workflow for biomolecule labeling with Sulfo-Cy7 azide.

Application 2: In Vivo and Ex Vivo Imaging
Sulfo-Cy7 azide is a premier tool for non-invasive imaging in live animal models.[1][3] An

antibody or peptide targeting a specific receptor (e.g., EGFR on a tumor) can be labeled with

Sulfo-Cy7.[4] After administration, the biodistribution of the targeting molecule can be

monitored over time using an in vivo imaging system.[18]
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Causality: The NIR fluorescence of Sulfo-Cy7 is critical here. Shorter wavelength dyes (like

FITC or Cy3) are heavily absorbed by hemoglobin and water, preventing deep tissue

imaging. The 750-800 nm window where Sulfo-Cy7 operates is often called the "in vivo

imaging window" because of the dramatically reduced tissue autofluorescence and

increased light penetration.[4] This results in a clear signal from the targeted tissue with

minimal background noise.[3]
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Caption: Advantage of Near-Infrared (NIR) light for deep tissue in vivo imaging.

Experimental Protocols: A Practical Guide
The following protocols provide a self-validating framework for the successful use of Sulfo-
Cyanine7 azide.
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Protocol 1: Labeling an Alkyne-Modified Antibody via
CuAAC
This protocol describes the covalent conjugation of Sulfo-Cy7 azide to an antibody that has

been pre-functionalized with a terminal alkyne group.

A. Reagent Preparation and Storage

Sulfo-Cyanine7 Azide Stock: Prepare a 10 mM stock solution in anhydrous DMSO or water.

[10] Aliquot into small, single-use volumes and store at -20°C, protected from light and

moisture.[1][12] The dye is stable for up to 24 months under these conditions.[1]

Alkyne-Modified Antibody: The antibody should be in an amine-free buffer (e.g., PBS, pH

7.4) at a concentration of 2-10 mg/mL.[18] Buffers containing primary amines like Tris will

interfere with certain alkyne modification chemistries (though not the click reaction itself).

Catalyst Solution (Prepare Fresh):

Copper(II) Sulfate (CuSO₄): 50 mM stock in deionized water.

Sodium Ascorbate: 500 mM stock in deionized water. Prepare immediately before use as it

oxidizes quickly.

Ligand (e.g., TBTA): 50 mM stock in DMSO. The ligand stabilizes the Cu(I) ion and

improves reaction efficiency.

B. Conjugation Reaction

Causality: The reaction is performed sequentially to ensure the reduction of Cu(II) to the active

Cu(I) state by sodium ascorbate before the other components are added.

In a microcentrifuge tube, combine the alkyne-antibody solution with the Sulfo-Cy7 azide

stock solution. A 10- to 20-fold molar excess of dye to antibody is a good starting point.

Add the TBTA ligand solution to the mixture. The final concentration should be around 1-2

mM.
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In a separate tube, pre-mix the CuSO₄ and Sodium Ascorbate solutions. Immediately add

this catalyst mixture to the antibody/dye solution. A typical final concentration is 1 mM CuSO₄

and 5 mM Sodium Ascorbate.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

C. Purification of the Labeled Antibody

Causality: Purification is a critical step to remove unconjugated Sulfo-Cy7 azide, which would

otherwise lead to high background signals and inaccurate quantification.

Gel Filtration/Desalting: The most common method is to use a desalting spin column (e.g.,

Zeba™ Spin Desalting Columns).[21]

Equilibrate the column with PBS buffer according to the manufacturer's instructions.

Carefully apply the entire reaction mixture to the center of the column resin.

Centrifuge the column to elute the purified, high-molecular-weight antibody-dye conjugate.

The smaller, unconjugated dye molecules are retained by the resin.[21]

Store the purified conjugate at 4°C, protected from light. For long-term storage, add a

preservative like sodium azide and store at -20°C.[19]

D. Characterization (Self-Validation)

Spectrophotometry: Measure the absorbance of the conjugate at 280 nm (for protein) and

~750 nm (for Sulfo-Cy7). Use these values and the molar extinction coefficients to calculate

the degree of labeling (DOL), or the average number of dye molecules per antibody. An

optimal DOL is typically between 2 and 5 to avoid fluorescence quenching.[21]

Conclusion and Future Outlook
Sulfo-Cyanine7 azide stands as a cornerstone reagent in modern chemical biology and drug

development. Its unique combination of NIR fluorescence and bioorthogonal reactivity provides

an unparalleled method for specific, sensitive, and minimally invasive labeling of biomolecules.

The ability to perform these conjugations in complex biological milieu, including living

organisms, continues to drive discovery in proteomics, glycomics, and targeted therapeutic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.interchim.fr/ft/A/AWHGQ0.pdf
https://www.interchim.fr/ft/A/AWHGQ0.pdf
https://probes.bocsci.com/resources/fluorescent-dyes-for-antibody-labeling.html
https://www.interchim.fr/ft/A/AWHGQ0.pdf
https://www.benchchem.com/product/b14755859/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sulfo-cyanine7-azide-in-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14755859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


delivery. As imaging technologies become more sensitive and new bioorthogonal reaction

partners are developed, the utility of versatile probes like Sulfo-Cyanine7 azide will only

continue to expand, enabling researchers to answer increasingly complex questions about the

dynamic nature of life.

References
Sulfo-Cyanine 7 azide (A270308). Antibodies.com. [Link]

sulfo-Cyanine7. AxisPharm. [Link]

Sulfo-Cyanine 7.5 azide (A270301). Antibodies.com. [Link]

sulfo-Cyanine7.5. AxisPharm. [Link]

Sulfo-CYanine Antibody Labeling Kit. Interchim. [Link]

Sulfo-Cyanine7 azide. AxisPharm. [Link]

Bioorthogonal chemistry. Wikipedia. [Link]

Azide-based bioorthogonal chemistry: Reactions and its advances in cellular and

biomolecular imaging. National Center for Biotechnology Information (PMC). [Link]

Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by

Azide-Alkyne Cycloaddition. National Center for Biotechnology Information (PMC). [Link]

CYanine Fluorophores. Interchim. [Link]

Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. MDPI. [Link]

Cutting-edge bioorthogonal chemistry: Innovations, practical applications, and emerging

trends. European Journal of Chemistry. [Link]

Chemical Proteomics Reveals New Targets of Cysteine Sulfinic Acid Reductase. National

Center for Biotechnology Information (PMC). [Link]

Azide conjugates - for Click chemistry. Interchim. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b14755859/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sulfo-cyanine7-azide-in-research
https://www.antibodies.com/sulfo-cyanine-7-azide-a270308
https://axispharm.com/product-category/fluorescent-dye/cyanine-dyes/sulfo-cyanine7/
https://www.antibodies.com/sulfo-cyanine-7-5-azide-a270301
https://axispharm.com/product-category/fluorescent-dye/cyanine-dyes/sulfo-cyanine7-5/
https://www.interchim.fr/ft/A/AYQMEA.pdf
https://www.benchchem.com/product/b14755859/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sulfo-cyanine7-azide-in-research
https://axispharm.com/product/sulfo-cyanine7-azide/
https://en.wikipedia.org/wiki/Bioorthogonal_chemistry
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6261536/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8950853/
https://www.interchim.fr/ft/F/FP-CY__-EN.pdf
https://www.mdpi.com/1420-3049/18/6/7033
https://www.eurjchem.com/index.php/eurjchem/article/view/2890/1570
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5568916/
https://www.interchim.fr/ft/A/Azide-conjugates_AppNote.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14755859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Improved deconvolution of natural products' protein targets using diagnostic ions from

chemical proteomics linkers. Beilstein Journals. [Link]

Recent Advances about the Applications of Click Reaction in Chemical Proteomics. MDPI.

[Link]

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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